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Compound of Interest

Compound Name: Promethium

Cat. No.: B1207039

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of the applications of promethium, specifically the
isotope promethium-147 (Pm-147), in the context of space exploration and satellite
technology. The information is intended for a technical audience and includes summaries of
guantitative data, experimental protocols derived from published research, and visualizations of
key processes.

Introduction to Promethium in Aerospace
Applications

Promethium is a rare earth element with no stable isotopes. Its most useful isotope,
promethium-147, is a pure beta emitter with a half-life of 2.62 years and an average beta
energy of 62 keV. This characteristic makes it a valuable material for specialized applications
where a reliable, long-term, and low-power energy source is required, particularly in
environments where maintenance is impossible, such as in space. Key applications in space
exploration include power sources for satellites and probes, radioluminescent materials for
instrument illumination, and as a heat source for maintaining optimal operating temperatures of
spacecraft components.

Power Sources for Satellites and Space Probes
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Promethium-147 is utilized in two primary types of power sources for space applications:
betavoltaic batteries and, to a lesser extent, radioisotope thermoelectric generators (RTGS). It
has also been considered as a heat source for radioisotope heater units (RHUS).

Betavoltaic Batteries

Betavoltaic batteries, or "atomic batteries," directly convert the kinetic energy of beta patrticles
emitted by a radioactive source into electrical energy using a semiconductor junction. These
devices are known for their long operational life and reliability, making them suitable for
powering low-power electronics on satellites and deep-space probes.

Parameter "Betacel" (Early 1970s) 4H-SiC Prototype (2021)
Semiconductor Silicon (Si) Silicon Carbide (4H-SiC)
Power Output 50 - 400 pW ~3.2 pW/cm?

Power Density 0.025 mW/cm?3 Extrapolated to ~64 uW/cm3
Voltage 50V Not specified

Efficiency ~2% ~1.04%

Half-Life 2.62 years (isotope) 2.62 years (isotope)

This protocol is derived from the experimental procedures described by Litz, et al. (2021).

Objective: To fabricate and characterize a betavoltaic device using a promethium-147 source
and a 4H-SiC semiconductor.

Materials and Equipment:

Promethium-147(lll) chloride (PmCIs) in a mild HCI solution (e.g., 0.5 M)

4H-SiC betavoltaic cells

Micropipette

Heat plate
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e Fume hood

 Light-tight and airtight enclosure

» Desiccant (e.g., Drierite, silica gel)

» Microscope cameras

» Keithley 6485 Picoammeter or equivalent for I-V curve measurements

» Borosilicate reservoir (e.g., 3 mm inner diameter, 700 um height)

e UV curable epoxy

Procedure:

e Preparation of the Pm-147 Source:

o The PmCIs solution is washed with distilled water and dried three times to remove the HCI.

o The dried PmClIs is re-suspended in a 1:5 volume ratio of toluene to ethanol.

o Assembly of the Betavoltaic Cell:

o All assembly and testing are performed inside a fume hood.

o Aborosilicate reservoir is adhered to the surface of a 4H-SiC cell using UV curable epoxy.

o The assembled cell is placed in a light-tight and airtight enclosure with desiccant to ensure
a dark and low-moisture environment.

o Deposition of the Pm-147 Source:

o Using a micropipette, dispense a known volume (e.g., 2 pL droplets) of the PmClIs solution
into the reservoir on the 4H-SIiC cell.

o The device is placed on a heat plate at 125-150 °C to evaporate the solvent, leaving a
coating of PmCls.
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o Microscope cameras are used to monitor the deposition and uniformity of the radioisotope
layer.

o Electrical Characterization:

o

After each deposition and drying cycle, the betavoltaic cell is placed in the light-tight,
airtight enclosure.

o Current-voltage (I-V) curves are measured using a picoammeter to determine the
maximum power point (MPP).

o This process of deposition and measurement is repeated to achieve the desired total
activity.

o For long-term testing, the device is connected to the picoammeter to monitor current
output and assess degradation over time.

Safety Precautions:

» All handling of promethium-147 must be conducted in a designated fume hood by trained
personnel.

e Personal Protective Equipment (PPE), including disposable gloves, a lab coat, and safety
glasses, is mandatory.

o Aradiation survey meter with a Geiger-Mueller pancake probe should be used to monitor for
contamination.

» Shielding for the low-energy beta particles from Pm-147 can be achieved with a thin layer of
plastic (e.g., 0.2 mm). However, be aware of the production of Bremsstrahlung (X-rays) when
beta particles interact with shielding materials.
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Source Preparation Device Assembly

Start: Procure Pm-147 (as PmCl3 in HCI) Procure 4H-SiC Betavoltaic Cell

Wash and Dry PmCI3 (3x) to remove HCI Adhere Borosilicate Reservoir with UV Epoxy

Re-suspend in Toluene/Ethanol (1:5) Place Assembly in Airtight/Light-tight Enclosure

Prepared Source Assembled Cell

Radioisotope Depositi
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Dispense PmCI3 Solution into Reservoir

:

Evaporate Solvent on Heat Plate (125-150°C)

;

Monitor Deposition with Microscopes

Coated Cell

Charactérization

Measure I-V Curve to Determine Max Power Point

Repeat Deposition/Measurement for Desired Activity

Long-term Monitoring for Degradation

Click to download full resolution via product page

Caption: Workflow for the fabrication and testing of a Pm-147 betavoltaic device.
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Radioluminescent Light Sources

Promethium-147 is used in radioluminescent paints, which provide a continuous, self-
sustaining light source without the need for external power. This is achieved by mixing the beta-
emitting Pm-147 with a phosphor material, typically zinc sulfide (ZnS). The beta particles excite
the phosphor, causing it to luminesce. This technology was famously used to illuminate
instrument panels and switches on the Apollo Lunar Module.

Parameter Value

Isotope Promethium-147
Phosphor Zinc Sulfide (ZnS)
Radioactive Half-Life 2.62 years
Effective Luminous Half-Life ~1.05 years

e Pm-147 in ceramic microspheres mixed into a
orm
polymer paint

This protocol is derived from the description of the paint used for lensatic compasses, which is
analogous to aerospace applications.

Objective: To prepare and apply a promethium-147 based radioluminescent paint.
Materials and Equipment:

e Promethium-147 encapsulated in radiating microspheres (e.g., 3M Brand)

e Zinc sulfide (ZnS) phosphor

o Polymer binder/vehicle

e Mixing vessel

¢ Application tools (e.g., fine brushes, screen printing equipment)

e Fume hood
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» PPE (gloves, lab coat, safety glasses)
e Radiation survey meter

Procedure:

e Paint Formulation:

o Inside a fume hood, carefully measure the required amounts of Pm-147 microspheres,
zinc sulfide phosphor, and polymer binder. The exact ratios will depend on the desired
brightness and longevity.

o Gently but thoroughly mix the components in the mixing vessel until a homogenous paint
is achieved. Avoid aggressive mixing that could fracture the microspheres.

Surface Preparation:

o Ensure the substrate to be painted (e.g., instrument dial, switch tip) is clean, dry, and free
of contaminants.

Application:

o Apply the formulated paint to the prepared surface using the chosen application method.

o The thickness of the paint layer will affect the brightness of the luminescence.

Curing:

o Allow the paint to cure according to the binder manufacturer's instructions. This may
involve air drying or a low-temperature baking process.

Quality Control:

o Once cured, visually inspect the painted component in a dark environment to ensure
uniform luminescence.

o Use a photometer to measure the initial brightness and to track luminous decay over time.
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Paint Formulation

Start: Procure Pm-147 Microspheres

Measure Microspheres, ZnS Phosphor, and Binder

Gently Mix Components to Homogeneity

Formulated Paint

Applicatign Process

Clean and Prepare Substrate Surface

Apply Paint (Brush/Screen Printing)

Cure Paint as per Binder Specifications

Cured Component

Quality|Control

Visual Inspection for Uniform Luminescence

Measure Initial Brightness with Photometer

Track Luminous Decay Over Time
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Caption: General workflow for the preparation and quality control of Pm-147 radioluminescent
paint.

Radioisotope Heater Units (RHUS)

Radioisotope Heater Units are small devices that use the heat generated from the decay of a
radioisotope to keep spacecraft components and instruments within their operational
temperature range, especially in the extreme cold of deep space. While plutonium-238 is the
most common fuel for RHUs, promethium-147 has been used and considered for this
application due to its simpler shielding requirements.

Pm-147 Radioisojet Heat

Parameter Light Weight RHU (Pu-238)

Source
Isotope Plutonium-238 Promethium-147
Form PuO: pellet Pm20s capsule
Thermal Power ~1 Watt ~60 Watts (design)
Mass ~40 grams Not specified
Dimensions 2.6 cm (dia) x 3.2 cm (h) Not specified
Half-Life 87.7 years 2.62 years

Objective: To integrate a Pm-147 RHU to maintain the thermal stability of a spacecraft
component.

Materials and Equipment:

Encapsulated Pm-147 heat source (e.g., Pm20s in a welded capsule)

Thermal insulation materials (e.g., multi-layer insulation)

Heat transfer components (e.g., conductive straps)

Temperature sensors

Spacecraft structure or component to be heated
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» Remote handling tools for the RHU

Procedure:

e Thermal Analysis:

o Model the thermal environment of the spacecraft and the component to determine the
required heat input.

o Design the placement and heat transfer pathway from the RHU to the component to
achieve the desired temperature profile.

» RHU Encapsulation and Safety Verification:

o The Pmz20s is encapsulated in a robust, corrosion-resistant material.

o The capsule must undergo rigorous testing (e.g., vibration, impact, thermal) to ensure
containment under all potential launch and operational scenarios.

e Integration:

o Using remote handling tools, carefully install the RHU into its designated location on the
spacecraft structure.

o Connect the heat transfer components from the RHU to the target component.

o Install temperature sensors to monitor the performance of the RHU and the temperature of
the component.

o System-Level Testing:

o Conduct thermal vacuum testing of the spacecraft with the integrated RHU to verify its
performance in a simulated space environment.

o Monitor temperature data to ensure the component is maintained within its operational
range.
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Design and Analysis

Start: Define Component Heating Requirement

Perform Thermal Analysis of Spacecraft Component

Design RHU Placement and Heat Transfer Path

Design Specs

RHU Fabricatjon and Safety

Fabricate Pm203 Fuel Pellet

Encapsulate in Welded Capsule

Conduct Safety Verification (Vibration, Impact, Thermal)

Qualified RHU

Spacecraft|Integration

Install RHU using Remote Handling Tools

\

Connect Heat Transfer Components

\4

Install Temperature Sensors

Integrated System

System Verification

Conduct Thermal Vacuum Testing of Integrated Spacecraft

M r Temperature Data to Verify Performance
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Caption: Conceptual workflow for the integration of a Pm-147 Radioisotope Heater Unit.
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Simulation of Space Radiation

Promethium-147 has been used as a prototype radiation source to simulate space conditions
on Earth. The beta radiation from Pm-147 can be used in biological experiments to study the
effects of long-term exposure to radiation on human cells, which is a critical concern for long-
duration interplanetary missions, such as a mission to Mars.

Objective: To assess the biological effects of beta radiation on a cell culture using a
promethium-147 source.

Materials and Equipment:

e Sealed and calibrated promethium-147 beta source.

o Lead or plastic shielding for the source.

o Cell culture flasks or plates with the biological samples (e.g., human embryonic kidney cells).
e Incubator.

o Dosimetry equipment (e.g., thermoluminescent dosimeters) to measure the absorbed dose.
» Biological analysis equipment (e.g., microscope, flow cytometer).

Procedure:

o Experimental Setup:

o Design an irradiation setup that provides a uniform dose rate to the biological samples.
This may involve a specific source-to-sample distance and collimation of the beta
radiation.

o Place dosimeters at the same position as the samples to accurately measure the
absorbed dose.

¢ Irradiation:

o Place the cell culture flasks/plates in the irradiation setup.
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o Expose the samples to the promethium-147 source for a predetermined time to achieve
the desired total dose.

o A control group of cells should be handled identically but not exposed to the radiation

source.

o Post-Irradiation Analysis:

o After irradiation, return the cells to an incubator.

o At various time points post-irradiation, assess the biological endpoints of interest. These
may include:

Cell viability and proliferation assays.

DNA damage assessment (e.g., gamma-H2AX foci staining).

Assays for apoptosis or other forms of cell death.

Gene expression analysis.
o Data Analysis:

o Compare the results from the irradiated samples to the control group to determine the
biological effects of the beta radiation dose.

Safety and Handling

Promethium-147 is a radioactive material and must be handled with appropriate safety
precautions.

o External Hazard: Pm-147 is a low-energy beta emitter. The beta particles can be shielded by
a thin layer of low-Z material like plastic or acrylic. However, the interaction of beta particles
with shielding can produce Bremsstrahlung (X-rays), which may require additional shielding
with a higher-Z material like lead.

 Internal Hazard: Ingestion or inhalation of promethium-147 is a significant hazard.
Therefore, handling of unsealed sources must be performed in a fume hood or glove box.
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e Contamination Control: Regular monitoring of the work area and personnel with a suitable
radiation detector is essential to prevent the spread of contamination.

o Dosimetry: Personnel working with promethium-147 should wear whole-body and extremity
dosimeters to monitor their radiation exposure.

 To cite this document: BenchChem. [Application Notes and Protocols for Promethium in
Space Exploration and Satellites]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1207039#applications-of-promethium-in-space-
exploration-and-satellites]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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